Cas no 1065608-51-6 (Tert-Butyl 4-(hydroxymethyl)azepane-1-carboxylate)

• Product Name: Tert-Butyl 4-(hydroxymethyl)azepane-1-carboxylate
• CAS No: 1065608-51-6
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD18088895
• CID: 1091094
• PubChem ID: 68708706
• Update Time: 2025-06-26

Tert-Butyl 4-(hydroxymethyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(hydroxymethyl)azepane-1-carboxylate
• 1-Boc-azepane-4-methanol
• tert-butyl (4R)-4-(hydroxymethyl)azepane-1-carboxylate
• tert-butyl (4S)-4-(hydroxymethyl)azepane-1-carboxylate
• CMUYBJHYEACLSY-UHFFFAOYSA-N
• SB11955
• AS-34039
• SCHEMBL3600795
• A895769
• CS-0047278
• SY098427
• tert-Butyl4-(hydroxymethyl)azepane-1-carboxylate
• EN300-225084
• 1065608-51-6
• MFCD18088895
• (1-Boc-azepan-4-yl)methanol
• AKOS022186322
• Tert-Butyl 4-(hydroxymethyl)azepane-1-carboxylate

• MDL： MFCD18088895
• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-7-4-5-10(9-14)6-8-13/h10,14H,4-9H2,1-3H3
• InChI Key： CMUYBJHYEACLSY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CO)CC1)=O

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 326.0±15.0 °C at 760 mmHg
• Flash Point: 150.9±20.4 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Tert-Butyl 4-(hydroxymethyl)azepane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 4-(hydroxymethyl)azepane-1-carboxylate

Introduction to Tert-Butyl 4-(hydroxymethyl)azepane-1-carboxylate (CAS No. 1065608-51-6)

Tert-Butyl 4-(hydroxymethyl)azepane-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1065608-51-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, characterized by a seven-membered heterocyclic ring containing nitrogen, which is a common structural motif in biologically active molecules. The presence of a tert-butyl group and a hydroxymethyl substituent at the 4-position of the azepane ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during chemical reactions. Its bulkiness can also influence the conformation and binding affinity of molecules, making it a valuable tool in medicinal chemistry for optimizing pharmacokinetic profiles. On the other hand, the hydroxymethyl (–CH₂OH) moiety is a versatile functional group that can participate in various chemical transformations, including esterification, etherification, and oxidation reactions. Its presence in Tert-butyl 4-(hydroxymethyl)azepane-1-carboxylate suggests potential for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of azepane derivatives in drug design. The seven-membered nitrogen-containing ring is known to exhibit favorable properties such as reduced metabolic liability and improved oral bioavailability compared to larger heterocycles like benzene or cyclohexane. This has led to increased interest in azepane-based scaffolds for developing novel therapeutic agents. Specifically, modifications at the 4-position of the azepane ring have been shown to modulate receptor binding affinity and selectivity, making it a strategic site for functionalization.

The carboxylate group at the 1-position of the azepane ring in Tert-butyl 4-(hydroxymethyl)azepane-1-carboxylate provides an acidic character to the molecule, which can be exploited for various applications. For instance, carboxylate esters are commonly used as prodrugs or intermediates in peptide coupling reactions due to their stability and ease of transformation under mild conditions. Additionally, the carboxylate functionality can form hydrogen bonds with polar residues in biological targets, enhancing binding interactions and improving drug efficacy.

Current research in medicinal chemistry emphasizes the importance of multifunctional compounds that combine multiple pharmacophoric elements within a single molecular framework. The structural features of Tert-butyl 4-(hydroxymethyl)azepane-1-carboxylate, including its nitrogen-containing heterocycle, bulky substituents, and reactive functional groups, make it an attractive candidate for such endeavors. By leveraging its unique chemical properties, researchers aim to develop novel compounds with enhanced pharmacological profiles for treating various diseases.

In particular, studies have demonstrated that azepane derivatives exhibit potential activity against a range of biological targets, including enzymes and receptors involved in inflammation, pain perception, and neurotransmission. The tert-butyl group, while providing steric hindrance that can improve selectivity, also contributes to solubility modulation—a critical factor in drug formulation. Meanwhile, the hydroxymethyl substituent offers opportunities for further chemical modifications that could lead to improved metabolic stability or targeted delivery systems.

The synthesis of Tert-butyl 4-(hydroxymethyl)azepane-1-carboxylate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions to form the azepane core followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic strategies, reducing waste generation and energy consumption—a key consideration in modern pharmaceutical manufacturing.

From a computational perspective, molecular dynamics simulations have been employed to study the conformational behavior of Tert-butyl 4-(hydroxymethyl)azepane-1-carboxylate in solution and its interactions with biological targets. These studies provide valuable insights into how structural modifications influence binding affinity and specificity. For instance, changes in solvent accessibility around key functional groups can significantly impact pharmacological activity by altering hydrogen bonding networks or hydrophobic interactions.

The pharmaceutical industry continues to invest heavily in developing innovative therapeutic agents based on heterocyclic scaffolds like azepane. Given its favorable physicochemical properties and potential biological activity, Tert-butyl 4-(hydroxymethyl)azepane-1-carboxylate represents an exciting opportunity for further research and development. Future studies may explore its efficacy as a lead compound or intermediate for synthesizing more complex derivatives with enhanced therapeutic potential.

In conclusion, Tert-butyl 4-(hydroxymethyl)azepane-1-carboxylate (CAS No. 1065608-51-6) is a structurally interesting compound with significant potential applications in pharmaceutical chemistry. Its unique combination of functional groups—comprising a nitrogen-containing heterocycle, tert-butyl, hydroxymethyl, and carboxylate moieties—makes it a versatile building block for drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.